![molecular formula C12H13Cl2NS B1430000 1-[5-(4-Chlorophenyl)thiophen-2-yl]ethan-1-amine hydrochloride CAS No. 1432681-86-1](/img/structure/B1430000.png)
1-[5-(4-Chlorophenyl)thiophen-2-yl]ethan-1-amine hydrochloride
Overview
Description
“1-[5-(4-Chlorophenyl)thiophen-2-yl]ethan-1-amine hydrochloride” is a chemical compound with the CAS number 1432681-86-1 . It has a molecular weight of 274.21 and a molecular formula of C12H13Cl2NS .
Synthesis Analysis
The synthesis of related compounds involves reactions with N,N-Dimethylformamide (DMF) and thiophene to obtain 2-thiophenecarbaldehyde . This then reacts with isopropyl chloroacetate to obtain 2-thiopheneacetaldehyde, which then reacts with hydroxylamine hydrochloride to obtain 2-thiopheneacetaldehyde oxime, and finally reduced to give 2-thiophenethylamine .Molecular Structure Analysis
The molecular structure of this compound consists of a thiophene ring attached to a chlorophenyl group and an ethanamine group .Physical And Chemical Properties Analysis
This compound has a molecular weight of 274.21 and a molecular formula of C12H13Cl2NS . Other physical and chemical properties such as boiling point and storage conditions are not specified in the search results .Scientific Research Applications
Corrosion Inhibition
The compound 1-[5-(4-Chlorophenyl)thiophen-2-yl]ethan-1-amine hydrochloride demonstrates potential as a corrosion inhibitor. Kaya et al. (2016) performed density functional theory (DFT) calculations and molecular dynamics simulations on related thiazole and thiadiazole derivatives, highlighting their effectiveness in preventing corrosion of iron metal. This suggests a similar potential for 1-[5-(4-Chlorophenyl)thiophen-2-yl]ethan-1-amine hydrochloride in corrosion inhibition applications (Kaya et al., 2016).
Antibacterial Properties
A study by Mehta (2016) explored the synthesis, structure determination, and antibacterial activity of novel heterocyclic compounds containing a fragment similar to 1-[5-(4-Chlorophenyl)thiophen-2-yl]ethan-1-amine hydrochloride. This research demonstrates significant antibacterial activity against various bacteria, indicating that 1-[5-(4-Chlorophenyl)thiophen-2-yl]ethan-1-amine hydrochloride may also exhibit similar antibacterial properties (Mehta, 2016).
Anti-Inflammatory Drug Synthesis
Rádl et al. (2009) described the efficient synthesis of a compound structurally related to 1-[5-(4-Chlorophenyl)thiophen-2-yl]ethan-1-amine hydrochloride. This synthesis is integral in the production of licofelone, an anti-inflammatory drug. The method developed offers insights into the potential for synthesizing complex molecules, including those similar to 1-[5-(4-Chlorophenyl)thiophen-2-yl]ethan-1-amine hydrochloride for pharmaceutical applications (Rádl et al., 2009).
Synthesis of Novel Derivatives for Biological Activities
Gopi and Dhanaraju (2018) focused on the synthesis of Mannich base derivatives that include a thiophene component similar to 1-[5-(4-Chlorophenyl)thiophen-2-yl]ethan-1-amine hydrochloride. They examined their anti-diabetic and anti-inflammatory activities, suggesting that similar compounds could have notable biological activity (Gopi & Dhanaraju, 2018).
Mechanism of Action
Target of Action
It’s known that thiophene derivatives, which this compound is a part of, have been studied for their potential biological activities .
Biochemical Pathways
Thiophene derivatives are known to exhibit a variety of properties and applications, including potential biological activities .
Pharmacokinetics
The compound’s molecular weight is 27421 , which could influence its bioavailability and pharmacokinetic properties.
Result of Action
Thiophene derivatives are known to exhibit a variety of potential biological activities .
Action Environment
It’s known that the compound is sensitive to air , which could potentially influence its stability and efficacy.
properties
IUPAC Name |
1-[5-(4-chlorophenyl)thiophen-2-yl]ethanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12ClNS.ClH/c1-8(14)11-6-7-12(15-11)9-2-4-10(13)5-3-9;/h2-8H,14H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PGADLGDLEBDHGR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(S1)C2=CC=C(C=C2)Cl)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13Cl2NS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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